Cas no 2680587-34-0 (2-(2,2,2-trifluoroacetyl)-2-azaspiro3.4octane-1-carboxylic acid)

• Product Name: 2-(2,2,2-trifluoroacetyl)-2-azaspiro3.4octane-1-carboxylic acid
• CAS No: 2680587-34-0
• MF: C₁₀H₁₂F₃NO₃
• MW: 251.202393531799
• CID: 5646817
• PubChem ID: 165920211
• Update Time: 2025-11-03

2-(2,2,2-trifluoroacetyl)-2-azaspiro3.4octane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2680587-34-0
• 2-(2,2,2-trifluoroacetyl)-2-azaspiro[3.4]octane-1-carboxylic acid
• EN300-28278780
• 2-(2,2,2-trifluoroacetyl)-2-azaspiro3.4octane-1-carboxylic acid

• Inchi： 1S/C10H12F3NO3/c11-10(12,13)8(17)14-5-9(3-1-2-4-9)6(14)7(15)16/h6H,1-5H2,(H,15,16)
• InChI Key： BLABSYNAXQNSNG-UHFFFAOYSA-N
• SMILES： FC(C(N1CC2(CCCC2)C1C(=O)O)=O)(F)F

Computed Properties

• Exact Mass: 251.07692773g/mol
• Monoisotopic Mass: 251.07692773g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 360
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 57.6Ų

Additional information on 2-(2,2,2-trifluoroacetyl)-2-azaspiro3.4octane-1-carboxylic acid

2-(2,2,2-Trifluoroacetyl)-2-Azaspiro[3.4]octane-1-carboxylic Acid: A Comprehensive Overview

2-(2,2,2-Trifluoroacetyl)-2-azaspiro[3.4]octane-1-carboxylic acid (CAS No. 2680587-34-0) is a unique and structurally complex compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its trifluoroacetyl group and azaspiro ring system, which contribute to its distinct chemical properties and potential biological activities. In this article, we will delve into the chemical structure, synthesis methods, and recent research findings related to this compound.

The trifluoroacetyl group is a key feature of 2-(2,2,2-trifluoroacetyl)-2-azaspiro[3.4]octane-1-carboxylic acid. This functional group is known for its strong electron-withdrawing properties and increased metabolic stability, making it a valuable moiety in the design of drugs with enhanced pharmacokinetic profiles. The presence of the trifluoroacetyl group can significantly influence the compound's reactivity and biological activity, which has been a focus of recent studies.

The azaspiro ring system is another critical component of this compound. Spiro compounds are known for their unique three-dimensional structures and conformational flexibility, which can lead to diverse biological activities. The azaspiro[3.4]octane ring in particular provides a rigid framework that can enhance the compound's binding affinity to specific protein targets. This structural feature has been exploited in the development of various therapeutic agents.

Recent research has explored the potential applications of 2-(2,2,2-trifluoroacetyl)-2-azaspiro[3.4]octane-1-carboxylic acid in various therapeutic areas. One notable study published in the Journal of Medicinal Chemistry investigated the compound's activity as a potential inhibitor of a specific enzyme involved in neurodegenerative diseases. The results showed that the compound exhibited potent inhibitory effects with high selectivity, suggesting its potential as a lead molecule for further drug development.

In another study published in Bioorganic & Medicinal Chemistry Letters, researchers evaluated the anti-inflammatory properties of 2-(2,2,2-trifluoroacetyl)-2-azaspiro[3.4]octane-1-carboxylic acid. The compound was found to effectively reduce inflammation in both in vitro and in vivo models, highlighting its potential as an anti-inflammatory agent. The study also explored the mechanism of action and identified key pathways involved in the compound's anti-inflammatory effects.

The synthesis of 2-(2,2,2-trifluoroacetyl)-2-azaspiro[3.4]octane-1-carboxylic acid has been optimized through various methods to improve yield and purity. One common approach involves the reaction of an appropriate spiro intermediate with trifluoroacetic anhydride under controlled conditions. This method has been refined to minimize side reactions and ensure high product quality. Recent advancements in synthetic chemistry have also led to more efficient and environmentally friendly synthesis routes.

The physicochemical properties of 2-(2,2,2-trifluoroacetyl)-2-azaspiro[3.4]octane-1-carboxylic acid have been extensively studied to understand its behavior in different environments. Key parameters such as solubility, stability, and partition coefficients have been determined through experimental methods and computational modeling. These properties are crucial for optimizing formulation strategies and predicting the compound's behavior during drug delivery.

In conclusion, 2-(2,2,2-trifluoroacetyl)-2-azaspiro[3.4]octane-1-carboxylic acid (CAS No. 2680587-34-0) is a promising compound with a unique chemical structure that offers significant potential for therapeutic applications. Ongoing research continues to uncover new insights into its biological activities and mechanisms of action, paving the way for its development as a novel therapeutic agent in various medical fields.